Cas no 1003080-30-5 (Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]-)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]-
• CAS No: 1003080-30-5
• MF: C₁₇H₁₈INO
• MW: 379.23539686203
• CID: 5165806
• Update Time: 2026-03-04

Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]-

• Inchi： 1S/C17H18INO/c1-17(2,3)15-6-4-5-12(16(15)20)11-19-14-9-7-13(18)8-10-14/h4-11,20H,1-3H3
• InChI Key： GWRHXXFLSQKQHG-UHFFFAOYSA-N
• SMILES： C1(O)=C(C=NC2=CC=C(I)C=C2)C=CC=C1C(C)(C)C

Additional information on Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]-

Comprehensive Analysis of Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]- (CAS No. 1003080-30-5)

In the realm of specialty chemicals, Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]- (CAS No. 1003080-30-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This phenolic derivative incorporates a tert-butyl group and an imino-methyl-iodophenyl moiety, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its utility in advanced material science, pharmaceutical intermediates, and functional coatings.

The compound's CAS No. 1003080-30-5 is a critical identifier for regulatory and safety documentation, ensuring precise communication across global supply chains. Its molecular structure features a phenolic core modified with sterically hindered groups, which enhances its stability and reactivity under specific conditions. This characteristic has sparked interest in its use for high-performance polymers and UV stabilizers, aligning with the growing demand for sustainable materials in consumer electronics and automotive industries.

Recent trends in green chemistry have highlighted the importance of halogenated compounds like this iodophenyl-substituted phenol, particularly in catalysis and photoactive applications. Users frequently search for "phenolic compounds with iodine substituents" or "tert-butyl phenol derivatives uses," reflecting the compound's relevance in cutting-edge research. Its potential role in organic light-emitting diodes (OLEDs) and sensors further underscores its value in emerging technologies.

From a synthetic perspective, the imino-methyl bridge in Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]- offers a strategic site for further functionalization, enabling the creation of customized chemical architectures. This adaptability is crucial for drug discovery pipelines, where scaffold diversification is often required. Laboratories focusing on medicinal chemistry frequently inquire about "iodoaryl phenol synthesis" or "sterically hindered phenol applications," indicating a robust market demand.

Environmental and toxicity profiles of such compounds are also a hot topic, with searches like "eco-friendly phenolic derivatives" gaining traction. While CAS No. 1003080-30-5 is not classified as hazardous under current regulations, its biodegradability and lifecycle analysis are areas of active investigation. This aligns with the broader shift toward circular economy principles in chemical manufacturing.

In summary, Phenol, 2-(1,1-dimethylethyl)-6-[[(4-iodophenyl)imino]methyl]- represents a compelling case study in the intersection of structural innovation and industrial applicability. Its multifunctional design caters to diverse sectors, from electronics to healthcare, while ongoing research continues to uncover new possibilities. For those seeking "high-purity phenolic intermediates" or "iodine-based functional molecules," this compound offers a promising avenue for exploration.